Pdhk1-IN-1

• Molecular Formula: C14H11BrClNO4S
• Molecular Weight: 404.7 g/mol
• InChI: InChI=1S/C14H11BrClNO4S/c1-8-2-4-10(16)7-13(8)22(20,21)17-12-6-9(14(18)19)3-5-11(12)15/h2-7,17H,1H3,(H,18,19)
• InChIKey: FDTLKFQJLBLWCF-UHFFFAOYSA-N

Standard PDHK inhibitors (DCA, VER-246608, JX06) introduce isoform promiscuity or irreversible kinetics, confounding metabolic studies. PDHK1-IN-1 solves this as a validated, reversible, and selective chemical probe. - >1000-fold greater potency than DCA; low-micromolar IC50 - Selective for PDHK1 vs PDHK2/3/4 (pan-inhibitor alternative) - Reversible ATP-competitive mechanism (vs covalent JX06) - Validated hit from SAR campaign; ideal for orthogonal pharmacology validation

PDHK1-IN-1: Selective PDHK1 Chemical Probe

Pdhk1-IN-1 (also designated as compound 17) is a selective, ATP-competitive inhibitor of pyruvate dehydrogenase kinase 1 (PDHK1) [1]. It is characterized by a micromolar enzymatic potency (IC50 = 1.5 ± 0.3 μM) and demonstrates a distinct isoform selectivity profile against other PDHK family members [1]. PDHK1 is a key negative regulator of the pyruvate dehydrogenase complex (PDC), a gatekeeper of mitochondrial glucose oxidation [1]. By inhibiting PDHK1, Pdhk1-IN-1 reactivates PDC, thereby promoting the entry of pyruvate-derived acetyl-CoA into the tricarboxylic acid (TCA) cycle and reversing the glycolysis-dependent Warburg effect commonly observed in cancer and inflammatory cells [1].

1 PDHK1-selective chemical probe for metabolic pathway studies

2 Biochemical and cell-based assays investigating pyruvate dehydrogenase complex regulation

3 Reported >1000-fold assay potency context over classical tool DCA

• [1] Baber MA, et al. Identification of a selective pyruvate dehydrogenase kinase 1 (PDHK1) chemical probe by virtual screening. Eur J Med Chem. 2025;284:117210. View Source

PDHK1-IN-1 Substitution Risks with Pan-Inhibitors

Generic or pan-PDHK inhibitors such as dichloroacetate (DCA), AZD7545, or TM-1 cannot simply substitute for Pdhk1-IN-1 in experiments requiring specific PDHK1 interrogation. While these compounds inhibit PDHK activity, their isoform selectivity profiles differ markedly [2]. Pdhk1-IN-1 was specifically developed and validated as a chemical probe to distinguish PDHK1 activity from that of PDHK2, PDHK3, and PDHK4 [1]. Using a pan-inhibitor or an inhibitor with a different selectivity window (e.g., a PDHK2-preferring compound like AZD7545) would confound biological interpretation, as it would simultaneously modulate multiple isoforms known to have divergent and sometimes compensatory roles in metabolism, inflammation, and cell proliferation [2][3]. The quantitative evidence below establishes the specific and measurable differentiation of Pdhk1-IN-1, justifying its selection over close analogs when the scientific objective is to isolate PDHK1 function.

PDHK1-IN-1
Isoform-selective PDHK1 probe; reversible ATP-competitive binding

Pan-Inhibitor (e.g., VER-246608)
Multi-isoform inhibition; PDHK1-specific attribution may not transfer

PDHK1-IN-1
Reversible pharmacology; transient target engagement

Covalent Inhibitor (e.g., JX06)
Irreversible inactivation; pathway-response kinetics may differ

PDHK1-IN-1
Biarylsulfonamide scaffold; cell-based target engagement reported

Classical tool (e.g., DCA)
Millimolar potency; non-specific solvent artifacts may confound assay interpretation

• [1] Baber MA, et al. Identification of a selective pyruvate dehydrogenase kinase 1 (PDHK1) chemical probe by virtual screening. Eur J Med Chem. 2025;284:117210. View Source
• [2] Wu P, et al. Novel Dichloroacetophenone-Based PDHK1 Inhibitors as Potent Anticancer Agents. Drug Des Devel Ther. 2024;18:4571-4587. View Source
• [3] Yang Z, et al. Inhibition of pyruvate dehydrogenase kinase 1 enhances the anti-cancer effect of EGFR tyrosine kinase inhibitors in non-small cell lung cancer. Eur J Pharmacol. 2018;838:41-52. View Source

PDHK1-IN-1: Quantitative Selectivity and Target Engagement

Potency Advantage over DCA

Pdhk1-IN-1 demonstrates a balanced potency and isoform selectivity profile distinct from other widely used PDHK inhibitors. In direct enzymatic assays, Pdhk1-IN-1 inhibits PDHK1 with an IC50 of 1.5 μM [1]. This contrasts with AZD7545, which is a potent inhibitor but shows preferential activity for PDHK2 (IC50 = 6.4 nM for PDHK2 vs. 36.8 nM for PDHK1) . Furthermore, unlike TM-1, which is a dual PDHK1/2 inhibitor (IC50 = 2.97 μM and 5.2 μM, respectively) , Pdhk1-IN-1 exhibits measurable selectivity against PDHK2, PDHK3, and PDHK4 in both biochemical and cell-based assays [1].

Potency vs DCA

Head-to-head

>1000-fold higher potency reported

Supports assay potency context over classical tool DCA

Biochemical IC50: 1.5 μM vs ~1.0 mM for DCA

Evidence Dimension	PDHK1 Enzymatic Inhibition (IC50)
Target Compound Data	1.5 ± 0.3 μM
Comparator Or Baseline	AZD7545: 0.0368 μM; TM-1: 2.97 μM
Quantified Difference	Pdhk1-IN-1 is ~40-fold less potent on PDHK1 than AZD7545 but ~2-fold more potent than TM-1. Key differentiator is isoform selectivity profile, not absolute potency.
Conditions	In vitro kinase assay

Why This Matters

This specificity profile is critical for researchers who need to attribute biological effects solely to PDHK1 inhibition, avoiding confounding results from concurrent PDHK2 modulation.

• [1] Baber MA, et al. Identification of a selective pyruvate dehydrogenase kinase 1 (PDHK1) chemical probe by virtual screening. Eur J Med Chem. 2025;284:117210. View Source

PDHK1 Isoform Selectivity

Pdhk1-IN-1 demonstrates functional selectivity within a cellular context by differentially inhibiting the phosphorylation of specific serine residues on the PDC E1α subunit. In A549 lung carcinoma cells, Pdhk1-IN-1 potently inhibits the phosphorylation of Ser232, a site known to be exclusively phosphorylated by PDHK1 [1]. Critically, it exhibits minimal suppression of phosphorylation at Ser293, a residue phosphorylated by all four PDHK isoforms [1]. This cellular selectivity profile directly confirms that Pdhk1-IN-1 engages and inhibits PDHK1 in a physiological setting, distinguishing its activity from pan-PDHK inhibitors.

Isoform Selectivity

Cross-study

PDHK1-selective profile; qualitatively distinct from pan-inhibitors

Enables PDHK1-specific pathway interrogation without isoform confounding

Selectivity confirmed biochemically and in cell-based assays

Evidence Dimension	Cellular PDC E1α Phosphorylation Site Inhibition
Target Compound Data	Strong inhibition of Ser232 phosphorylation; minimal inhibition of Ser293 phosphorylation.
Comparator Or Baseline	Baseline (pan-inhibitor): Expected inhibition of both Ser232 and Ser293 phosphorylation.
Quantified Difference	Qualitative difference: Site-specific vs. pan-site inhibition. No IC50 reported for cellular assay.
Conditions	A549 epithelial lung carcinoma cells

Why This Matters

This data provides direct evidence of isoform-specific functional engagement in live cells, a level of validation absent for many other PDHK inhibitors and crucial for reliable use as a chemical probe.

• [1] Baber MA, et al. Identification of a selective pyruvate dehydrogenase kinase 1 (PDHK1) chemical probe by virtual screening. Eur J Med Chem. 2025;284:117210. View Source

PDHK1-Specific Cellular Target Engagement

The development of Pdhk1-IN-1 specifically addressed the lack of PDHK1-selective chemical tools [1]. While detailed IC50 values for PDHK2-4 are not published, the characterization explicitly states that Pdhk1-IN-1 is "selective against the other PDHK isoforms in both biochemical and cell-based assays" [1]. This is a critical distinction from widely used compounds like dichloroacetate (DCA), which is a non-selective pan-PDHK inhibitor affecting all isoforms [2], and AZD7545, which is a potent dual PDHK1/2 inhibitor with complex, concentration-dependent effects on PDHK4 (stimulation at higher concentrations) .

Cellular Engagement

Class-level

Reduced p-E1α Ser232; minimal effect on Ser293 in A549 cells

Supports PDHK1-specific target engagement in cellular model

Data to verify: not established for many older or pan-inhibitors

Evidence Dimension	PDHK Isoform Selectivity Profile
Target Compound Data	Selective for PDHK1 over PDHK2, PDHK3, and PDHK4 in biochemical and cell-based assays.
Comparator Or Baseline	DCA: Non-selective (pan-PDHK inhibitor); AZD7545: Dual PDHK1/2 inhibitor, stimulates PDHK4.
Quantified Difference	Qualitative difference: PDHK1-selective vs. Pan-inhibitor (DCA) vs. PDHK1/2 dual inhibitor (AZD7545).
Conditions	Biochemical and cell-based assays

Why This Matters

For procurement decisions, the unique selectivity window of Pdhk1-IN-1 defines its specific application niche—experiments requiring specific interrogation of PDHK1 function without confounding effects on PDHK2-4.

• [1] Baber MA, et al. Identification of a selective pyruvate dehydrogenase kinase 1 (PDHK1) chemical probe by virtual screening. Eur J Med Chem. 2025;284:117210. View Source
• [2] Wu P, et al. Novel Dichloroacetophenone-Based PDHK1 Inhibitors as Potent Anticancer Agents. Drug Des Devel Ther. 2024;18:4571-4587. View Source

Discovery and Validation: Pdhk1-IN-1 as a Structurally Optimized Chemical Probe

Pdhk1-IN-1 (compound 17) was not merely identified but was the product of a focused structure-activity relationship (SAR) study based on an initial hit (compound 10) from a virtual screening campaign using the AtomNet® deep convolutional neural network [1]. The SAR optimization identified compound 17 as the most promising derivative, achieving a low micromolar IC50 and demonstrable cellular selectivity [1]. This contrasts with the discovery of other PDHK inhibitors like DCA, which was identified through empirical observation of metabolic effects rather than targeted, structure-guided optimization [2].

Evidence Dimension	Discovery Methodology and Optimization
Target Compound Data	Identified via AtomNet® virtual screening; optimized via SAR from compound 10 to compound 17.
Comparator Or Baseline	DCA: Identified via empirical metabolic observation, not through targeted SAR optimization.
Quantified Difference	N/A (Qualitative difference in development approach).
Conditions	In silico screening and medicinal chemistry optimization

Why This Matters

The rigorous, structure-guided development of Pdhk1-IN-1 provides a level of confidence in its target engagement and selectivity that is not available for less-well-characterized or serendipitously discovered inhibitors, making it a more reliable tool for mechanistic studies.

• [1] Baber MA, et al. Identification of a selective pyruvate dehydrogenase kinase 1 (PDHK1) chemical probe by virtual screening. Eur J Med Chem. 2025;284:117210. View Source
• [2] Michelakis ED, et al. Dichloroacetate (DCA) as a potential metabolic-targeting therapy for cancer. Br J Cancer. 2008;99(7):989-994. View Source

PDHK1-IN-1 Research Applications

Validation of PDHK1-Specific Knockdown Phenotypes

Pdhk1-IN-1 is the optimal choice for experiments designed to isolate the function of PDHK1 in the metabolic switch from oxidative phosphorylation to aerobic glycolysis (the Warburg effect). Its established selectivity for PDHK1 over other isoforms, validated in both biochemical and cell-based assays, ensures that any observed changes in PDC activity, lactate production, or oxygen consumption rate can be confidently attributed to PDHK1 inhibition rather than off-target effects on PDHK2, 3, or 4 [1]. This makes it a superior chemical probe compared to pan-inhibitors like DCA for dissecting the specific contribution of PDHK1 to tumor metabolism [1].

PDHK Isoform Contribution Profiling

Research has implicated PDHK1 in the metabolic reprogramming of immune cells, including Th17 cell differentiation and macrophage polarization [2]. Pdhk1-IN-1 is ideally suited for preclinical studies in these areas because its isoform selectivity allows for the specific interrogation of PDHK1's role in these processes, without the confounding effects of inhibiting other PDHK isoforms that may have divergent or redundant functions [1]. This is particularly important for establishing a clear mechanistic link between PDHK1 activity and disease pathology in models of colitis, multiple sclerosis, or other inflammatory conditions [2].

PDHK1 Probe for DCA-Free Cell Assays

Due to its well-characterized selectivity profile and the publication of its discovery and validation in a peer-reviewed journal, Pdhk1-IN-1 serves as an excellent reference compound for medicinal chemistry and drug discovery programs targeting PDHK1 [1]. It can be used as a positive control in high-throughput screening assays, as a benchmark for comparing the potency and selectivity of new chemical entities, and as a tool compound to validate the target engagement of novel PDHK1 inhibitors in secondary cellular assays [1]. Its structure is publicly disclosed, facilitating the design of analog series [1].

SAR Studies on Biarylsulfonamide Scaffold

PDHK isoforms have distinct tissue distributions and roles in metabolic diseases and heart failure [3]. Pdhk1-IN-1 enables researchers to dissect the specific contribution of PDHK1 in complex biological systems where multiple isoforms are expressed. For example, in studies of cardiac metabolism or insulin resistance, the use of Pdhk1-IN-1 allows for a more nuanced understanding of how PDHK1 activity influences substrate utilization and mitochondrial function, providing insights that cannot be obtained using a pan-inhibitor like DCA or a PDHK2-preferring inhibitor like AZD7545 [1][3].

Application

Selection Property

Validation Focus

PDHK1-specific target validation studies

PDHK1 isoform selectivity review

Phosphorylation site-specific target engagement

PDHK isoform contribution profiling

Panel-based deconvolution context

Isoform-specific metabolic endpoint monitoring

DCA-free cell metabolism assays

Low-micromolar assay concentration context

Reduced non-specific and solvent artifact review

Biarylsulfonamide SAR studies

Validated hit scaffold benchmark

Potency and selectivity evaluation for novel analogs

• [1] Baber MA, et al. Identification of a selective pyruvate dehydrogenase kinase 1 (PDHK1) chemical probe by virtual screening. Eur J Med Chem. 2025;284:117210. View Source
• [2] Gerriets VA, et al. Metabolic programming and PDHK1 control CD4+ T cell subsets and inflammation. J Clin Invest. 2015;125(1):194-207. View Source
• [3] Jeoung NH. Pyruvate Dehydrogenase Kinases: Therapeutic Targets for Diabetes and Cancers. Diabetes Metab J. 2015;39(3):188-197. View Source